Cas no 1346698-28-9 (3,4-Dichloro-5-(2-fluoroethoxy)pyridazine)

3,4-Dichloro-5-(2-fluoroethoxy)pyridazine is a fluorinated pyridazine derivative with significant potential in pharmaceutical and agrochemical applications. Its structure incorporates both chloro and fluoroethoxy substituents, enhancing reactivity and selectivity in synthetic pathways. The dichloro groups facilitate further functionalization, while the 2-fluoroethoxy moiety improves metabolic stability and bioavailability. This compound serves as a versatile intermediate in the development of biologically active molecules, particularly in medicinal chemistry for targeted drug design. Its well-defined chemical properties and stability under various conditions make it a reliable building block for research and industrial synthesis. The product is typically characterized by high purity and consistent performance in specialized reactions.
3,4-Dichloro-5-(2-fluoroethoxy)pyridazine structure
1346698-28-9 structure
Product Name:3,4-Dichloro-5-(2-fluoroethoxy)pyridazine
CAS No:1346698-28-9
MF:C6H5Cl2FN2O
MW:211.021102666855
CID:1033701
PubChem ID:71303461
Update Time:2025-10-29

3,4-Dichloro-5-(2-fluoroethoxy)pyridazine Chemical and Physical Properties

Names and Identifiers

    • 3,4-Dichloro-5-(2-fluoroethoxy)pyridazine
    • DTXSID70744944
    • 1346698-28-9
    • Inchi: 1S/C6H5Cl2FN2O/c7-5-4(12-2-1-9)3-10-11-6(5)8/h3H,1-2H2
    • InChI Key: SVWIBVOBJWFBLO-UHFFFAOYSA-N
    • SMILES: ClC1=C(N=NC=C1OCCF)Cl

Computed Properties

  • Exact Mass: 209.9762963g/mol
  • Monoisotopic Mass: 209.9762963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 35Ų

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